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Compound of Interest

Compound Name: Cholesterol Isopropyl Carbonate
CAS No.: 78916-25-3
Cat. No.: B1662063
Get Quote
. J

Executive Summary & Immediate Action

Cholesteryl Isopropyl Carbonate (CIC) (CAS: 17110-51-9) is generally classified as non-
hazardous under GHS standards. However, in drug development and lipid nanoparticle (LNP)
formulation, it is rarely handled in isolation.

The critical safety directive is not the toxicity of the solid itself, but the stability of its waste
stream. Carbonate esters are susceptible to hydrolysis. Improper disposal into acidic or basic
waste streams can trigger gas evolution (CO

), leading to waste container over-pressurization.

Core Disposal Directive:

e Pure Solid: Dispose of as Non-Hazardous Chemical Waste (do not discard in general trash
to maintain traceability).

 In Solution: Segregate based on the solvent's hazard profile (Ignitable/Toxic).
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o Contraindication:NEVER mix with strong acids or bases in sealed waste containers.

Chemical Profile & Hazard Assessment

To ensure E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), we must

first validate the substance's physicochemical properties which dictate the disposal logic.

Table 1: Physicochemical Properties & Regulatory

Status[1]

Parameter

Specification

Relevance to Disposal

Chemical Name

Cholesteryl Isopropyl
Carbonate

Primary Identifier

CAS Number

17110-51-9

Required for Waste Manifest

Physical State

Solid (White Powder)

Low inhalation risk unless

aerosolized

Thermally stable under normal

Melting Point 109°C - 113°C o
lab conditions
. Insoluble in water; Soluble in Dictates liquid waste
Solubility ] )
organics (Chloroform, Ethanol)  segregation
o Hydrolyzes in presence of Risk of CO
Reactivity .
Acid/Base pressure buildup
] ] Classified as "Non-Hazardous"
RCRA Status Not Listed (P or U list) )
unless mixed
GHS Signal None (Not Classified) Low acute toxicity
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Expert Insight: While the pure solid is benign, the carbonate linkage (

) is the weak point. In the presence of water and a catalyst (acid/base), it
decomposes into Cholesterol, Isopropanol, and Carbon Dioxide.

Reaction:

Waste Stream Decision Matrix

The following workflow visualizes the decision-making process to ensure compliance and
safety.
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Waste Material:
Cholesteryl Isopropyl Carbonate

Physical State?
Solid Liquid

Pure Solid Dissolved in Solution

(Powder/Crystals) (Reaction Mixture)

Pack in HDPE Jar

Label: ‘Non-Hazardous Chemical Waste' ldentify Solvent

Contains Halogens \ Flammable/Organic

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., Ethanol, Hexane)

Dispose: Halogenated Waste Dispose: Flammable Waste

(RCRA Codes: FO01/F002) (RCRA Code: D0O01)

Click to download full resolution via product page

Figure 1: Decision tree for segregating CIC waste based on physical state and solvent carrier.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired or Excess)

Use this protocol for dry powder spills or expired shelf stock.
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Personal Protective Equipment (PPE): Wear nitrile gloves, safety glasses, and a standard
lab coat. Respiratory protection is not required unless large dust clouds are generated.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.

Collection:

o Scoop material into the container.[1][2][3]

o Do not sweep into the general trash. Although legal in some jurisdictions, "unknown white
powders" in trash cans cause alarm and violate Best Laboratory Practices (BLP).

Labeling:

o Label as: "Non-Hazardous Chemical Waste - Solid".

o Constituents: "Cholesteryl Isopropyl Carbonate (100%)".

Hand-off: Cap tightly and transfer to your facility's Chemical Waste Accumulation Area.

Scenario B: Disposal of Solutions (Reaction Mixtures)

Use this protocol for LNP formulation waste or mother liquors.
e Segregation: Determine the primary solvent.

o If Chloroform/DCM: Use the Halogenated waste stream.

o If Ethanol/Hexane: Use the Flammable/Organic waste stream.
e pH Check (CRITICAL):

o Before adding CIC solutions to a central waste carboy, check the pH of the waste
container.

o Warning: If the waste container is highly acidic (pH < 4) or basic (pH > 10), do not add
CIC. The hydrolysis will generate CO

gas.
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o Corrective Action: Neutralize the CIC solution or use a separate waste container labeled
"Carbonate Esters - Potential Gas Evolution."

e Venting: Ensure the waste cap is not torqued down immediately if you suspect recent
hydrolysis; use a vented cap if available.

Emergency Contingencies

Accidental Spills
e Solid Spill:

o Dampen a paper towel with water (to prevent dust) and wipe up.
o Place waste in a sealed bag.[4][5]
o Clean surface with soap and water.[2][3]
e Liquid Spill:
o Absorb with vermiculite or standard spill pads.

o Dispose of absorbent material as Hazardous Waste (due to the solvent, not the CIC).

First Aid

¢ Inhalation: Move to fresh air. CIC dust is a mechanical irritant.

o Skin/Eye Contact: Rinse with water for 15 minutes.[2][3] CIC is hydrophobic and may require
soap to remove from skin.

Regulatory Compliance & References

Compliance Statement: This protocol aligns with 40 CFR 261 (RCRA) identification of
hazardous waste. CIC itself does not trigger a P-list or U-list classification. However, waste
generators are responsible for determining if the waste exhibits characteristics of ignitability,
corrosivity, reactivity, or toxicity (TCLP).

References:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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